Cas no 2137985-93-2 (2-(2-{[(Tert-butoxy)carbonyl]amino}ethanesulfonyl)propanoic acid)

• Product Name: 2-(2-{[(Tert-butoxy)carbonyl]amino}ethanesulfonyl)propanoic acid
• CAS No: 2137985-93-2
• MF: C₁₀H₁₉NO₆S
• MW: 281.325962305069
• CID: 6268679
• PubChem ID: 137704103
• Update Time: 2025-06-09

2-(2-{[(Tert-butoxy)carbonyl]amino}ethanesulfonyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-718159
• 2137985-93-2
• SCHEMBL24209103
• 2-(2-{[(tert-butoxy)carbonyl]amino}ethanesulfonyl)propanoic acid
• 2-(2-{[(Tert-butoxy)carbonyl]amino}ethanesulfonyl)propanoic acid

• Inchi： 1S/C10H19NO6S/c1-7(8(12)13)18(15,16)6-5-11-9(14)17-10(2,3)4/h7H,5-6H2,1-4H3,(H,11,14)(H,12,13)
• InChI Key： DGAGWGFBSZTGNQ-UHFFFAOYSA-N
• SMILES： S(C(C(=O)O)C)(CCNC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 281.09330850g/mol
• Monoisotopic Mass: 281.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 118Ų

Additional information on 2-(2-{[(Tert-butoxy)carbonyl]amino}ethanesulfonyl)propanoic acid

Introduction to 2-(2-{[(Tert-butoxy)carbonyl]amino}ethanesulfonyl)propanoic acid (CAS No. 2137985-93-2)

2-(2-{[(Tert-butoxy)carbonyl]amino}ethanesulfonyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2137985-93-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structure, which includes a sulfonyl group, an amide moiety, and a propanoic acid backbone. The presence of these functional groups imparts unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butoxy carbonyl (Boc) group in the molecular structure is particularly noteworthy, as it serves as a protective group for amines during synthetic processes. This feature is crucial in multi-step organic synthesis, where selective protection and deprotection of functional groups are often required to achieve the desired product with high yield and purity. The sulfonyl group further enhances the reactivity of the molecule, making it a potential candidate for further derivatization into more complex pharmacophores.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, making them an attractive scaffold for drug discovery. The ethanesulfonyl moiety in CAS No. 2137985-93-2 contributes to this potential by providing a site for further functionalization while maintaining the overall stability of the molecule.

One of the most compelling aspects of this compound is its application in the synthesis of protease inhibitors. Proteases are enzymes that play a critical role in various biological pathways, including inflammation, angiogenesis, and tumor growth. Inhibiting these enzymes has been a successful strategy in developing treatments for diseases such as cancer and autoimmune disorders. The amine group protected by the Boc group can be selectively deprotected under mild acidic conditions to yield a free amine, which can then be coupled with other pharmacophores via amide or sulfonamide linkages.

Recent studies have highlighted the importance of propanoic acid derivatives in medicinal chemistry. These compounds often exhibit improved solubility and bioavailability when incorporated into drug molecules. The propanoic acid moiety in CAS No. 2137985-93-2 may contribute to these properties by enhancing the hydrophilicity of the overall molecule, thereby facilitating its absorption and distribution within biological systems.

The structural complexity of 2-(2-{[(Tert-butoxy)carbonyl]amino}ethanesulfonyl)propanoic acid also makes it an interesting candidate for computational studies. Molecular modeling techniques can be employed to predict its interactions with biological targets, such as enzymes or receptors. These predictions can guide experimental efforts by identifying potential binding sites and optimizing lead compounds for further development.

In conclusion, CAS No. 2137985-93-2 represents a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features—combining a sulfonyl group, an amide moiety, and a propanoic acid backbone—make it a valuable building block for synthesizing novel bioactive molecules. The protective nature of the Boc group ensures that synthetic pathways can be carefully controlled, while the presence of multiple functional handles allows for extensive derivatization. As research in sulfonamide derivatives continues to advance, compounds like this are likely to play an increasingly important role in drug discovery and development.